LMP7-IN-1

• Molecular Formula: C17H20BNO5
• Molecular Weight: 329.2 g/mol
• InChI: InChI=1S/C17H20BNO5/c20-17(13-8-11-5-6-15(13)24-11)19-16(18(21)22)7-10-9-23-14-4-2-1-3-12(10)14/h1-4,9,11,13,15-16,21-22H,5-8H2,(H,19,20)
• InChIKey: RFQDLTYXNINJON-UHFFFAOYSA-N

LMP7-IN-1 (M3258): Potent & Selective β5i Inhibitor

LMP7-IN-1 (also known as M3258) is a boronic acid-based, orally bioavailable small molecule that functions as a potent, reversible, and highly selective inhibitor of the immunoproteasome subunit LMP7 (β5i, PSMB8) [1]. It is a chemically defined entity with CAS 2285330-15-4 and a molecular formula of C17H20BNO5 [2]. LMP7-IN-1 is part of a class of next-generation proteasome inhibitors that are differentiated from broad-spectrum agents by their ability to target the immunoproteasome, which is predominantly expressed in hematological cells, while largely sparing the constitutive proteasome subunits found in most tissues [3]. This compound was discovered through structure-based optimization of amido boronic acids, leading to a clinical candidate that has entered Phase I trials for relapsed/refractory multiple myeloma [4].

Immunoproteasome-selective pathway studies

β5i-specific research without constitutive proteasome interference

Oral dosing for chronic in vivo models

• [1] Sanderson MP, et al. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Mol Cancer Ther. 2021;20(8):1378-1387. View Source
• [2] PubChem. M-3258 (CID 138319683). View Source
• [3] Klein M, et al. Structure-Based Optimization and Discovery of M3258, a Specific Inhibitor of the Immunoproteasome Subunit LMP7 (β5i). J Med Chem. 2021. View Source
• [4] Sanderson MP, et al. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Mol Cancer Ther. 2021;20(8):1378-1387. View Source

LMP7-IN-1: Critical Differentiators

LMP7-IN-1 is not interchangeable with other LMP7-targeting compounds or broad-spectrum proteasome inhibitors due to fundamental differences in subunit selectivity, which directly impacts both the safety profile and the therapeutic window. Pan-proteasome inhibitors like bortezomib and ixazomib bind to multiple subunits of both the immunoproteasome and constitutive proteasome with comparable potency, leading to well-documented on-target toxicities in non-hematological tissues such as the gastrointestinal tract and peripheral nerves [1]. Conversely, other LMP7 inhibitors have varying degrees of selectivity; for instance, ONX-0914 (PR-957) exhibits only 20- to 40-fold selectivity for LMP7 over β5 or LMP2 , while the dual inhibitor LMP7/LMP2-IN-1 shows a more balanced profile with IC50 values of 257 nM and 10 nM for LMP7 and LMP2, respectively . LMP7-IN-1 achieves a much higher level of discrimination, demonstrating >500-fold selectivity against the constitutive subunits β1c, β2c, and β5c, as well as the immunoproteasome subunits β1i (LMP2) and β2i (MECL-1) . This extreme selectivity profile dictates that LMP7-IN-1 will produce a distinct biological outcome—specifically, targeted proteotoxic stress in LMP7-expressing malignant cells—that cannot be replicated by less selective agents and is critical for applications where off-target proteasome inhibition must be minimized.

ONX-0914: LMP2 cross-reactivity

Early inhibitors may also target LMP2, confounding β5i-specific pathway interpretation.

Broad-spectrum proteasome inhibitors

Bortezomib/carfilzomib abolish both immunoproteasome and constitutive activity, introducing cytotoxicity that masks immunomodulatory readouts.

Parenteral-only comparators

Agents requiring IV/IP administration may not support chronic oral dosing workflows, limiting model compatibility.

• [1] Jenkins TW, et al. Highly specific Immunoproteasome inhibitor M3258 induces proteotoxic stress and apoptosis in KMT2A::AFF1 driven acute lymphoblastic leukemia. Sci Rep. 2025;15(1):17284. View Source

LMP7-IN-1: Potency, Selectivity & Bioavailability

Enhanced β5i Inhibitory Potency

LMP7-IN-1 (M3258) exhibits high potency against the LMP7 subunit. In biochemical assays, it has an IC50 of 3.6 nM, and in cellular assays, an IC50 of 3.4 nM [1]. A separate study reports an average cellular IC50 of 4.1 nM in human multiple myeloma cell lines . This potency is comparable to, and in some assays exceeds, that of other LMP7 inhibitors. For instance, the dual inhibitor LMP7/LMP2-IN-1 has a reported IC50 of 257 nM for LMP7, which is approximately 71-fold less potent than LMP7-IN-1 . Another comparator, KZR-616, has reported IC50 values of 39 nM (human LMP7) and 57 nM (mouse LMP7), indicating that LMP7-IN-1 is an order of magnitude more potent .

β5i Potency

Reported

IC50 1.83 nM (vs 73 nM ONX-0914) – ~40-fold lower

Supports lower-concentration assay design

Biochemical assay context

Evidence Dimension	Potency against LMP7/β5i subunit
Target Compound Data	IC50 = 3.6 nM (biochemical), 3.4 nM (cellular)
Comparator Or Baseline	LMP7/LMP2-IN-1: IC50 = 257 nM; KZR-616: IC50 = 39 nM (hLMP7) / 57 nM (mLMP7)
Quantified Difference	LMP7-IN-1 is ~71-fold more potent than LMP7/LMP2-IN-1 and ~10-16-fold more potent than KZR-616
Conditions	Biochemical assay (cell-free) and cellular assay (cell lines)

Why This Matters

Higher potency allows for lower effective doses, potentially reducing off-target effects and compound costs in experimental settings.

• [1] Glpbio. LMP7-IN-1 Datasheet. View Source

Exceptional β5i/β5c Selectivity

The defining characteristic of LMP7-IN-1 is its extreme selectivity for the LMP7 subunit over other proteasome subunits. LMP7-IN-1 demonstrates >500-fold selectivity against the constitutive proteasome subunits β1c, β2c, and β5c, as well as the immunoproteasome subunits β1i (LMP2) and β2i (MECL-1) . Specifically, its IC50 values against the 20S proteasomal catalytic subunits β1, β2, and β5 are >10,000 nM, 2,519 nM, and >10,000 nM, respectively, and >10,000 nM for both LMP2 and PSMB10 (MECL-1) . In stark contrast, the comparator ONX-0914 (PR-957) is reported to have only 20- to 40-fold selectivity for LMP7 over β5 or LMP2 .

β5i/β5c Selectivity

Data to verify

≥600-fold (β5c IC50 2519 nM / β5i IC50 4.1 nM). Comparators: ONX-0914 ~75-fold, PR-924 >100-fold.

Supports immunoproteasome-specific pathway interpretation

Constitutive proteasome sparing context; source review recommended

Evidence Dimension	Selectivity ratio (LMP7 IC50 vs. off-target IC50)
Target Compound Data	>500-fold selective against β1c, β2c, β5c, LMP2, MECL-1; IC50 >10,000 nM for β1c, β5c, LMP2, MECL-1; IC50 = 2,519 nM for β2c
Comparator Or Baseline	ONX-0914: 20- to 40-fold selective for LMP7 over β5 or LMP2
Quantified Difference	LMP7-IN-1 has at least a 12.5-fold higher selectivity window than ONX-0914
Conditions	Biochemical panel of recombinant proteasome subunits

Why This Matters

High selectivity minimizes confounding biological effects from off-target proteasome inhibition, leading to cleaner, more interpretable experimental results and a wider therapeutic index in preclinical models.

Oral Bioavailability and In Vivo Antitumor Activity

In multiple myeloma xenograft models, LMP7-IN-1 (M3258) demonstrated superior antitumor efficacy compared to the FDA-approved, nonselective proteasome inhibitors bortezomib and ixazomib [1]. The study reported that M3258 showed strong antitumor efficacy in multiple myeloma xenograft models, including a novel model of the human bone niche of multiple myeloma [2]. Treatment with M3258 led to a significant and prolonged suppression of tumor LMP7 activity and ubiquitinated protein turnover, and the induction of apoptosis in multiple myeloma cells both in vitro and in vivo [2]. A separate study in a KMT2A::AFF1-driven acute lymphoblastic leukemia model found that M3258 was comparable to bortezomib in its ability to reduce tumor growth and cause tumor regression when combined with chemotherapy [3].

Oral Bioavailability & In Vivo Activity

Reported

Oral dosing 1–10 mg/kg suppressed tumor growth; EC50 420 nM apoptosis (MM.1S). Comparator ONX-0914 typically requires parenteral administration.

Supports oral administration in chronic disease models

Xenograft model context; apoptosis endpoint review

Evidence Dimension	Antitumor efficacy in multiple myeloma xenograft models
Target Compound Data	Superior antitumor efficacy; significant and prolonged suppression of tumor LMP7 activity and ubiquitinated protein turnover; induction of apoptosis
Comparator Or Baseline	Bortezomib and ixazomib (FDA-approved pan-proteasome inhibitors)
Quantified Difference	Qualitatively superior efficacy reported; not numerically quantified in the abstract but described as 'superior'
Conditions	Subcutaneous and disseminated multiple myeloma xenograft models in mice; U266B1, OPM-2, and RPMI-8226 cell lines

Why This Matters

Demonstrates that a highly selective LMP7 inhibitor can achieve equal or better tumor control than broad-spectrum agents, with the potential for an improved safety profile due to reduced off-target proteasome inhibition.

• [1] Sanderson MP, et al. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Mol Cancer Ther. 2021;20(8):1378-1387. View Source
• [2] Sanderson MP, et al. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Mol Cancer Ther. 2021;20(8):1378-1387. View Source
• [3] Jenkins TW, et al. Highly specific Immunoproteasome inhibitor M3258 induces proteotoxic stress and apoptosis in KMT2A::AFF1 driven acute lymphoblastic leukemia. Sci Rep. 2025;15(1):17284. View Source

Translational Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling of LMP7-IN-1 for Dose Selection

A comprehensive translational PK/PD model was developed for LMP7-IN-1 (M3258) to predict the efficacious dose range in humans [1]. The study correlated pharmacokinetic and efficacy data from human multiple myeloma xenografts in mice, yielding a free M3258 concentration of 45 nM for half-maximal tumor growth inhibition (KC50) [1]. Furthermore, a PK/PD model established in dogs predicted a free IC50 value of 9 nM for M3258 in vivo, which was in close agreement with in vitro measurements [1]. These quantitative PK/PD parameters are not available for many other LMP7 inhibitors in the public domain, providing a clear advantage for experimental planning and translation.

Evidence Dimension	Translational PK/PD parameters
Target Compound Data	KC50 (tumor growth inhibition) = 45 nM free concentration in mouse xenografts; in vivo free IC50 = 9 nM in dogs
Comparator Or Baseline	Other LMP7 inhibitors (e.g., ONX-0914, KZR-329) - comparable PK/PD data not readily available
Quantified Difference	LMP7-IN-1 has publicly established PK/PD relationships that guide dose selection; this is a differentiating factor
Conditions	Human multiple myeloma xenograft models in mice; dog PBMC for in vivo PD

Why This Matters

The availability of quantitative PK/PD models reduces the risk of dose-finding studies and accelerates translational research, making LMP7-IN-1 a more predictable and efficient tool compound for in vivo studies.

• [1] Esdar C, et al. Translational PK/PD Modeling of Tumor Growth Inhibition and Target Inhibition to Support Dose Range Selection of the LMP7 Inhibitor M3258 in Relapsed/Refractory Multiple Myeloma. J Pharmacol Exp Ther. 2024. View Source

LMP7-IN-1: Research & Development Applications

β5i-Specific Biology in Autoimmune Disease Models

Based on the evidence of superior antitumor efficacy in xenograft models compared to bortezomib and ixazomib, and its >500-fold selectivity for LMP7 over other proteasome subunits [1], LMP7-IN-1 is the optimal tool for preclinical studies in multiple myeloma. This is especially true for experiments that require long-term dosing or investigation of the immunoproteasome's role in the tumor microenvironment, where minimizing off-target toxicity is critical for accurate interpretation .

Multiple Myeloma and B-Cell Malignancy Models

For researchers studying the specific biological consequences of LMP7 inhibition, the extreme selectivity of LMP7-IN-1 is essential. Its >500-fold selectivity against LMP2 and MECL-1, and minimal activity against constitutive proteasome subunits [1], ensures that observed cellular effects—such as induction of proteotoxic stress and apoptosis —can be confidently attributed to LMP7 inhibition alone. This contrasts with the use of dual inhibitors like LMP7/LMP2-IN-1 [2] or less selective agents like ONX-0914, which would confound such studies.

Chronic Dosing in Neurodegeneration & Inflammation

The well-characterized PK/PD profile of LMP7-IN-1, including a defined KC50 of 45 nM for tumor growth inhibition and an in vivo free IC50 of 9 nM [1], makes it a preferred candidate for translational research projects. This quantitative framework supports the design of efficacy and tolerability studies in animal models and provides a data-driven basis for predicting human dose ranges, a feature not commonly available for many early-stage research compounds [1].

Acute Lymphoblastic Leukemia (ALL) Models with KMT2A::AFF1 Rearrangement

LMP7-IN-1 has demonstrated efficacy comparable to bortezomib in reducing tumor growth and causing tumor regression in KMT2A::AFF1-driven ALL models, both as a single agent and in combination with chemotherapy [1]. This positions LMP7-IN-1 as a valuable tool for research into ALL subtypes that are sensitive to proteasome inhibition, offering a more selective alternative to pan-proteasome inhibitors for exploring mechanisms of proteotoxic stress in these leukemias [1].

Application

Selection Property

Validation Focus

Immunoproteasome pathway studies in autoimmune models

β5i-selective inhibition without constitutive proteasome blockade

Cytokine and inflammatory endpoint monitoring

Multiple myeloma & B-cell malignancy xenograft studies

Oral bioavailability and immunoproteasome expression context

Tumor growth and apoptosis pathway endpoints

Chronic dosing in neurodegeneration & inflammation models

Oral dosing and sustained target engagement context

Long-term disease progression and tolerability endpoints

• [1] Sanderson MP, et al. M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Mol Cancer Ther. 2021;20(8):1378-1387. View Source
• [2] Jenkins TW, et al. Highly specific Immunoproteasome inhibitor M3258 induces proteotoxic stress and apoptosis in KMT2A::AFF1 driven acute lymphoblastic leukemia. Sci Rep. 2025;15(1):17284. View Source
• [3] Esdar C, et al. Translational PK/PD Modeling of Tumor Growth Inhibition and Target Inhibition to Support Dose Range Selection of the LMP7 Inhibitor M3258 in Relapsed/Refractory Multiple Myeloma. J Pharmacol Exp Ther. 2024. View Source